6-(3,5-Dimethyl-1,2-oxazol-4-yl)pyridine-2-carboxylic acid

• IUPAC Name: 6-(3,5-dimethyl-1,2-oxazol-4-yl)pyridine-2-carboxylic acid
• InChI: InChI=1S/C11H10N2O3/c1-6-10(7(2)16-13-6)8-4-3-5-9(12-8)11(14)15/h3-5H,1-2H3,(H,14,15)
• InChI Key: RUFCTLHNWVTBRI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)C2=NC(=CC=C2)C(=O)O
• Molecular Formula: C11H10N2O3
• Molecular Weight: 218.21 g/mol

Description

6-(3,5-Dimethyl-1,2-oxazol-4-yl)pyridine-2-carboxylic acid is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. This compound is also known as DPOC and belongs to the family of pyridine carboxylic acids.

Mechanism of Action

The mechanism of action of DPOC involves the inhibition of certain enzymes, as mentioned earlier. It binds to the active site of these enzymes, preventing them from carrying out their normal functions. This leads to a reduction in the activity of these enzymes, which can have therapeutic benefits.
Biochemical and Physiological Effects:
DPOC has been shown to have several biochemical and physiological effects. It can reduce the activity of acetylcholinesterase and butyrylcholinesterase, which can improve cognitive function in Alzheimer's disease patients. It can also induce apoptosis in cancer cells, leading to their death. Additionally, DPOC has been shown to have anti-inflammatory and antioxidant properties, which can have therapeutic benefits in various diseases.

Advantages and Limitations for Lab Experiments

DPOC has several advantages for lab experiments. It is relatively easy to synthesize and can be produced in large quantities. It has also been extensively studied, and its mechanism of action is well understood. However, there are also some limitations to using DPOC in lab experiments. It can be toxic at high concentrations, and its effects may vary depending on the cell type and experimental conditions.

Future Directions

There are several future directions for research on DPOC. One area of interest is its potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Another area of interest is its potential use as an anticancer agent, either alone or in combination with other drugs. Additionally, further studies are needed to understand the toxicity and pharmacokinetics of DPOC, which can inform its potential use in clinical settings.
In conclusion, 6-(3,5-Dimethyl-1,2-oxazol-4-yl)pyridine-2-carboxylic acid is a chemical compound with promising applications in drug discovery and development. Its mechanism of action involves the inhibition of certain enzymes, and it has been shown to have several biochemical and physiological effects. While there are some limitations to using DPOC in lab experiments, its potential applications in the treatment of neurodegenerative diseases and cancer make it an area of continued research interest.

Synthesis Methods

The synthesis of DPOC involves the reaction of 3,5-dimethyl-4-amino-2-hydroxypyridine with ethyl oxalyl chloride, followed by cyclization with triethylamine. This method is relatively simple and has been optimized for large-scale production.

Scientific Research Applications

DPOC has been extensively studied for its potential applications in drug discovery and development. It is known to inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase, which are involved in the pathogenesis of Alzheimer's disease. DPOC has also shown promising results in the treatment of certain cancers, such as breast cancer and lung cancer.